Propan-2-yl 2-ethyl-5-(oxan-2-ylperoxy)hexanoate

• Molecular Formula: C16H30O5
• Molecular Weight: 302.41 g/mol
• IUPAC Name: propan-2-yl 2-ethyl-5-(oxan-2-ylperoxy)hexanoate
• InChI: InChI=1S/C16H30O5/c1-5-14(16(17)19-12(2)3)10-9-13(4)20-21-15-8-6-7-11-18-15/h12-15H,5-11H2,1-4H3
• InChI Key: RQCSSJQHJAFCIP-UHFFFAOYSA-N
• Canonical SMILES: CCC(CCC(C)OOC1CCCCO1)C(=O)OC(C)C

Description

Propan-2-yl 2-ethyl-5-(oxan-2-ylperoxy)hexanoate is an organic compound that belongs to the class of esters. Esters are characterized by their pleasant odors and are often used in perfumes and flavoring agents . This compound, with its unique structure, has garnered interest in various fields of scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Propan-2-yl 2-ethyl-5-(oxan-2-ylperoxy)hexanoate typically involves esterification reactions. Esterification is a chemical reaction between an acid and an alcohol, usually in the presence of a catalyst. The specific synthetic route for this compound would involve the reaction of 2-ethylhexanoic acid with propan-2-ol and oxan-2-ylperoxy .

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve large-scale esterification processes. These processes are optimized for high yield and purity, often using continuous flow reactors and advanced purification techniques to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

Propan-2-yl 2-ethyl-5-(oxan-2-ylperoxy)hexanoate can undergo various chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and can lead to the formation of peroxides or other oxidized products.

Reduction: This reaction involves the gain of electrons and can convert the ester into alcohols or other reduced forms.

Substitution: This reaction involves the replacement of one functional group with another, which can lead to the formation of different esters or other derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hyd